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Compound of Interest

Compound Name: Creatine

Cat. No.: B1669601

This document provides essential safety and logistical information for the handling, storage,
and disposal of creatine in a research environment. Adherence to these guidelines is critical to
ensure the safety of laboratory personnel and to maintain the integrity of the product.

Hazard Identification and Risk Assessment

While some safety data sheets (SDS) for dilute creatine solutions may not classify it as
hazardous, pure creatine monohydrate powder is associated with specific risks.[1][2]
According to multiple safety data sheets, creatine monohydrate is considered a hazardous
substance under OSHA 29 CFR 1910.1200 and can cause skin, eye, and respiratory irritation.

[31[41[5]

Summary of Hazards:

Hazard Classification GHS Hazard Statement Description

Skin Irritation (Category 2) H315 Causes skin irritation.[3][4]
o Causes serious eye irritation.

Eye Irritation (Category 2) H319

[3]4]

| Specific Target Organ Toxicity - Single Exposure (Category 3) | H335 | May cause respiratory
irritation.[3] |
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling creatine powder to mitigate the risks
of exposure.[6]

Required Personal Protective Equipment:

Area of Protection Required PPE Specifications

Must have side shields.[7]
Safety Glasses or [8] Goggles are required if

Eyes/Face . .
Chemical Splash Goggles there is a splash hazard.[7]

[]

A lab coat should be worn to

) protect personal clothing.[6][8]
) Lab Coat & Chemical- o ]
Skin/Body ) Nitrile or other chemical-
Resistant Gloves ]
resistant gloves must be

inspected before use.[7][10]

| Respiratory | NIOSH-Approved Respirator | A dust mask or respirator is necessary when
handling the powder outside of a ventilated enclosure to prevent inhalation.[9] |

Operational Plan: Handling and Storage

3.1. Engineering Controls
e Handle creatine powder in a well-ventilated area.[11]

o Use a local exhaust ventilation system, such as a fume hood or a powder containment hood,
especially when weighing or transferring the powder, to minimize dust generation.[3][7][10]

3.2. Handling Procedure

» Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that all
necessary PPE is available and in good condition.
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e Donning PPE: Put on a lab coat, followed by safety glasses/goggles, and finally, gloves. If
not using a ventilated enclosure, a dust respirator is required.

» Weighing and Transfer: Carefully scoop or pour the powder to avoid creating airborne dust.

[21[3]
e Post-Handling: Once the task is complete, securely seal the creatine container.

o Decontamination: Clean all equipment and surfaces that may have come into contact with
creatine. Wash hands thoroughly with soap and water after removing gloves.[4]

 PPE Removal: Remove PPE in the reverse order it was put on (gloves, lab coat, eye
protection) to prevent cross-contamination.

3.3. Storage Plan Proper storage is crucial to maintain the stability and quality of creatine.[12]

Storage Condition Recommendation Rationale

Extreme heat can
Store at room temperature  accelerate degradation.
Temperature (15-25°C or 59-77°F).[13] [15] Refrigeration is not
[14] necessary and can
introduce moisture.[15]

Moisture is the primary cause
) Keep in a cool, dry place.[11] of degradation, leading to
Environment . .
[12][16] clumping and conversion to

creatinine.[15][17]

Prevents exposure to moisture

Contai Store in a tightly sealed, and air, and protects from light
ontainer
opague container.[15][16][18] which can cause degradation.
[17]

| Location | Store away from direct sunlight and heat sources.[15][16] | UV light and heat can
degrade the compound over time.[15] |

Emergency and Disposal Plan
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4.1. Spill Response

Evacuate personnel from the immediate area if a large amount of dust is generated.
o Wear appropriate PPE, including respiratory protection, before cleaning the spill.
o Carefully sweep or scoop up the spilled solid material, avoiding the creation of dust.[2][10]

e Place the collected material into a suitable, labeled, and sealed container for chemical waste
disposal.[3]

e Do not allow the product to enter drains.[3]
» Clean the spill area with soap and water once the solid material has been removed.
4.2. First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention if irritation persists.[2][7]

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation develops or persists, seek medical attention.[3][7]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms appear.[3][7]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention if
symptoms occur.[2][7]

4.3. Disposal Plan
» Dispose of unused or expired creatine as chemical waste.
» Offer surplus and non-recyclable solutions to a licensed disposal company.[10]

o Contaminated materials, such as gloves, wipes, and empty containers, should also be
disposed of in accordance with institutional and local hazardous waste regulations.[10] Do
not dispose of them in standard trash.
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Caption: Workflow for the safe handling of creatine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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